Complex tannins

Complex tannins, also known as condensed tannins, are a class of polyphenolic compounds found in many plant tissues and fruits. These tannins are characterized by their complex structure formed through condensation reactions between flavan-3,4-diones and gallic acid units. They play a significant role in protecting plants against pathogens, herbivores, and UV radiation. In various industries, complex tannins find applications ranging from food and beverage to leather processing and pharmaceuticals. In the food industry, they enhance the flavor profile of beverages by providing astringent taste and mouthfeel. For instance, they are used in winemaking to stabilize color and improve tannin content. In the leather industry, complex tannins act as effective natural tanning agents, contributing to better water resistance and durability. Furthermore, their antioxidant properties make them valuable in pharmaceuticals for preventing oxidative stress-related diseases. Complex tannins are also explored in cosmetic products due to their potential skin conditioning benefits. Overall, these versatile compounds offer a wide range of applications owing to their unique chemical structure and functional properties.

Chemical Name	CAS	MF
Acutissimin A	108906-66-7	C₅₆H₃₈O₃₁
[4,6':4',6'':4'',6'''-Quater-2H-1-benzopyran]-3,3',3'',3''',5,5',5'',5''',7',7'',7'''-undecol, 2-(3,4-dihydroxyphenyl)-7-[[O-6-O-[3-[[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoyl]oxy]-4,5-dihydroxybenzoyl]-β-D-glucopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→6)-β-D-gl...	213126-96-6	C₁₀₅H₁₀₂O₅₉
17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI)	154561-15-6	C₄₈H₃₄O₂₆
Benzoic acid,3,4,5-trihydroxy-,7-[3,4,8,15,18,18a-hexahydro-3,5,9,11,12,13-hexahydroxy-8,15,20-trioxo-2-(3,4,5-trihydroxyphenyl)-17H-18,7a,10-(epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-17-yl]-5,8,9,11-tetrahydro-1,2,3,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-8-ylester (9CI)	145826-28-4	C₅₅H₃₈O₃₁
Benzoic acid, 3,4,5-trihydroxy-, 1,1'-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-diyl]bis[(2R,3R)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-2,3-diyl] ester	116403-62-4	C₄₄H₃₄O₂₂
9H,21H-29,19,21a-(Epoxyethanylylidene)-30,14,18-(epoxyethanylylidyne)-25H-dibenzo[7,8:9,10][1,5]dioxacycloundecino[3,2-c]pyrano[3',2':5,6]benzofuro[3,2-g][2]benzoxacyclooctadecin-5,9,21,32,38,41-hexone, 7,7a,26,27,28b,29,30,30a-octahydro-1,2,3,11,12,13,15,16,17,20,26,28,34,35,36-pentadecahydroxy-25-...	145826-27-3	C₅₅H₃₆O₃₁
Benzoic acid,2-[[9-[3,4,8,15,18,18a-hexahydro-3,5,9,11,12,13-hexahydroxy-8,15,20-trioxo-2-(3,4,5-trihydroxyphenyl)-17H-18,7a,10-(epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-17-yl]-5,8,9,11-tetrahydro-1,2,13,14,15-pentahydroxy-5,11-dioxo-8-[(3,4,5-trihydroxybenzoyl)oxy]-7H-dibenzo[g,i][1,5]dioxacycloundecin-3-yl]oxy]-3,4,5-trihydroxy-(9CI)	172549-44-9	C₆₂H₄₂O₃₆
D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI)	105330-41-4	C₄₂H₃₄O₂₃
Camelliatannin G (9CI)	154524-53-5	C₄₉H₃₄O₂₉
8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 6''-O-(3,4-Dimethoxybenzoyl), 2''-O-[β-D-glucopyranosyl-(1→6)-β-D-galactopyranosyl]	1373274-15-7	C₄₂H₄₈O₂₃

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